N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide

• Molecular Formula: C26H30N2O
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-5-carboxamide
• InChI: InChI=1S/C26H30N2O/c29-26(27-20-8-4-5-9-20)19-12-13-22-21(15-19)23-17-10-11-18(14-17)24(23)25(28-22)16-6-2-1-3-7-16/h1-3,6-7,12-13,15,17-18,20,23-25,28H,4-5,8-11,14H2,(H,27,29)
• InChI Key: AIYKUVWKDYXMEH-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NC(=O)C2=CC3=C(C=C2)NC(C4C3C5CCC4C5)C6=CC=CC=C6

Description

N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide, also known as CP-47,497, is a synthetic cannabinoid compound that has been found to have significant effects on the endocannabinoid system. This compound is structurally similar to THC, the primary psychoactive component of cannabis, and has been the subject of extensive research in recent years.

Mechanism of Action

N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body, including the brain, immune system, and peripheral tissues. This compound has been found to have a high affinity for these receptors, which allows it to produce significant effects even at low doses.
Biochemical and Physiological Effects:
N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has been found to produce a wide range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and effects on mood and behavior. This compound has also been found to have significant effects on appetite, body temperature, and cardiovascular function.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has several advantages for use in lab experiments, including its high potency and specificity for the CB1 and CB2 receptors. However, this compound also has several limitations, including its complex synthesis method and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide, including the development of new synthetic cannabinoids with improved potency and specificity, the investigation of the effects of this compound on different types of cells and tissues, and the exploration of its potential therapeutic uses in the treatment of various diseases and conditions. Additionally, further research is needed to better understand the potential risks and side effects associated with the use of this compound.

Synthesis Methods

The synthesis of N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide involves several steps, including the preparation of the starting materials, the formation of the tetracyclic ring system, and the addition of the carboxamide group. The process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-cyclopentyl-10-phenyl-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-5-carboxamide has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. Researchers have found that this compound has significant effects on the CB1 and CB2 receptors, which are the primary receptors that mediate the effects of cannabinoids in the body.